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Compound of Interest

Compound Name: Bomyl

Cat. No.: B091220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Bomyl and other selected

organophosphate insecticides. The information is supported by experimental data from publicly

available scientific literature.

Executive Summary
Organophosphate insecticides are a major class of pesticides that act by inhibiting the enzyme

acetylcholinesterase (AChE) in the nervous system of insects. This inhibition leads to the

accumulation of the neurotransmitter acetylcholine, causing neuromuscular paralysis and

eventual death. While Bomyl is a member of this class, publicly available, direct comparative

efficacy data in the form of LD50 or LC50 values against common insect pests is limited. This

guide summarizes the available quantitative efficacy data for several other organophosphate

insecticides against the housefly (Musca domestica) to provide a comparative context for the

efficacy of this class of compounds.

Comparative Efficacy of Organophosphate
Insecticides
The following tables summarize the acute toxicity of several organophosphate insecticides

against the housefly (Musca domestica), a common model organism for insecticide efficacy

studies. The data is presented as the median lethal dose (LD50) in micrograms per fly, which
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represents the dose required to kill 50% of a test population. It is important to note that direct

comparisons should be made with caution due to variations in experimental conditions across

different studies.

Table 1: Topical LD50 of Organophosphate Insecticides Against the Housefly (Musca

domestica)

Insecticide LD50 (µ g/fly ) Insect Strain Reference(s)

Dichlorvos 0.218 - 0.235
Tsunami-hit coastal

villages (India)
[1]

Dichlorvos 4.80
Koohrang (Iran,

susceptible)
[2]

Dichlorvos 385.22 - 515.29
Mobarake & Isfahan

(Iran, resistant)
[2]

Naled 0.48 (µ g/bee )
Honeybee (Apis

mellifera)
[3]

Parathion 2 (rat, oral)
Rat (Rattus

norvegicus)
[4]

Crotoxyphos Not specified Not specified [5]

Bomyl Data not available - -

Note: Data for Naled is presented for honeybees as specific housefly topical LD50 was not

readily available in the searched literature. Parathion data is for oral toxicity in rats and is

included for general toxicity reference within the organophosphate class.

Mechanism of Action: Acetylcholinesterase
Inhibition
Organophosphate insecticides exert their toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE). The following diagram illustrates the normal function of a

cholinergic synapse and the disruptive action of organophosphate insecticides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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